Cas no 2580190-06-1 (tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride, cis)

• Product Name: tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride, cis
• CAS No: 2580190-06-1
• MF: C₁₃H₂₆ClNO₂
• MW: 263.804043292999
• CID: 5659498
• PubChem ID: 155820165
• Update Time: 2025-11-02

tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• EN300-27160262
• Tert-butyl 2-(4-amino-4-methylcyclohexyl)acetate;hydrochloride
• 2567504-05-4
• tert-butyl 2-[(1s,4s)-4-amino-4-methylcyclohexyl]acetate hydrochloride
• 2580190-06-1
• EN300-27702972
• tert-butyl 2-(4-amino-4-methylcyclohexyl)acetate hydrochloride
• tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride, cis

• Inchi： 1S/C13H25NO2.ClH/c1-12(2,3)16-11(15)9-10-5-7-13(4,14)8-6-10;/h10H,5-9,14H2,1-4H3;1H
• InChI Key： MWALACOSIPYWKP-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(CC1CCC(C)(CC1)N)=O

Computed Properties

• Exact Mass: 263.1652068g/mol
• Monoisotopic Mass: 263.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride, cis

Comprehensive Guide to tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride, cis (CAS No. 2580190-06-1)

In the ever-evolving field of organic chemistry, tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride, cis (CAS No. 2580190-06-1) has emerged as a compound of significant interest. This chiral intermediate is widely utilized in pharmaceutical research and fine chemical synthesis, particularly in the development of novel drug candidates. The compound's unique stereochemistry and functional groups make it a valuable building block for medicinal chemists.

The cis configuration of tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride offers distinct advantages in drug design, as it provides precise spatial orientation of pharmacophores. Researchers are particularly interested in how this compound's cyclohexyl backbone and tert-butyl ester group contribute to improved metabolic stability in potential drug molecules. Recent studies have shown that derivatives of this compound exhibit promising activity in central nervous system (CNS) targeting applications.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound (CAS 2580190-06-1) offers enhanced solubility and crystallinity compared to its free base counterpart. This characteristic makes it particularly valuable in process chemistry and scale-up operations. The pharmaceutical industry has shown growing interest in this compound as a key intermediate for the synthesis of G-protein coupled receptor (GPCR) modulators, a hot topic in current drug discovery.

The market demand for high-quality chiral building blocks like tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride has been steadily increasing, driven by the pharmaceutical industry's need for enantiomerically pure intermediates. Quality control parameters for this compound typically include rigorous testing for enantiomeric excess and diastereomeric purity, which are critical for its application in asymmetric synthesis.

Recent advancements in continuous flow chemistry have opened new possibilities for the efficient production of this compound. Manufacturers are exploring innovative synthetic routes that reduce waste generation and improve atom economy - key considerations in today's environmentally conscious chemical industry. The compound's stability under various conditions makes it suitable for both traditional batch processing and modern flow chemistry applications.

Analytical characterization of tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride, cis typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements of pharmaceutical applications. The development of robust analytical methods for this compound has been a focus area for quality control laboratories serving the fine chemicals sector.

Storage and handling recommendations for CAS 2580190-06-1 emphasize protection from moisture and maintenance of controlled temperature conditions. Proper storage ensures the compound's chemical integrity and stereochemical purity are preserved over extended periods. These considerations are particularly important for research institutions and pharmaceutical companies maintaining inventory of valuable chiral intermediates.

The future outlook for tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride appears promising, with potential applications expanding beyond its current uses. As the pharmaceutical industry continues to explore new therapeutic modalities, the demand for high-quality, stereochemically defined building blocks like this compound is expected to grow. Ongoing research into its derivatives may uncover additional applications in areas such as peptide mimetics and small molecule therapeutics.

For researchers working with this compound, understanding its structure-activity relationships is crucial. The spatial arrangement of its functional groups influences its reactivity and potential biological activity. This knowledge is particularly valuable for medicinal chemists designing new molecular entities, making tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate hydrochloride, cis a compound of continuing interest in drug discovery programs worldwide.